Cas no 188896-12-0 (N6-(3-Hydroxypropyl)-L-lysine)

• Product Name: N6-(3-Hydroxypropyl)-L-lysine
• CAS No: 188896-12-0
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 6793980
• PubChem ID: 101706604
• Update Time: 2025-10-31

N6-(3-Hydroxypropyl)-L-lysine Chemical and Physical Properties

Names and Identifiers

• N6-(3-Hydroxypropyl)-L-lysine
• (2S)-2-Amino-6-(3-hydroxypropylamino)hexanoic acid
• MFCD23164700
• 188896-12-0
• LM (epsilon-N-3-Hydroxypropyl-L-lysine)

• Inchi： 1S/C9H20N2O3/c10-8(9(13)14)4-1-2-5-11-6-3-7-12/h8,11-12H,1-7,10H2,(H,13,14)/t8-/m0/s1
• InChI Key： IHQQRMMGAQSGLJ-QMMMGPOBSA-N
• SMILES： OC([C@H](CCCCNCCCO)N)=O

Computed Properties

• Exact Mass: 204.14739250g/mol
• Monoisotopic Mass: 204.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 95.6Ų

Additional information on N6-(3-Hydroxypropyl)-L-lysine

Professional Introduction to N6-(3-Hydroxypropyl)-L-lysine (CAS No. 188896-12-0)

N6-(3-Hydroxypropyl)-L-lysine, a compound with the chemical formula C₁₀H¹⁹N₃O₂, is a derivative of L-lysine that has garnered significant attention in the field of biomedical research and pharmaceutical development. This modified amino acid has been extensively studied for its potential applications in drug delivery systems, tissue engineering, and as a therapeutic agent. The structure of N6-(3-Hydroxypropyl)-L-lysine incorporates a hydroxypropyl group at the sixth position of the lysine molecule, which imparts unique chemical and biological properties that make it a valuable candidate for various biomedical applications.

The CAS number 188896-12-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental studies. The synthesis of N6-(3-Hydroxypropyl)-L-lysine involves sophisticated chemical modifications that require careful optimization to achieve high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and enzymatic catalysis, have been employed to enhance the efficiency of its production.

One of the most compelling aspects of N6-(3-Hydroxypropyl)-L-lysine is its potential role in drug delivery systems. The hydroxypropyl group enhances the solubility and bioavailability of therapeutic agents when incorporated into polymeric nanoparticles or micelles. Recent studies have demonstrated that this compound can be used to develop targeted drug delivery systems that improve the efficacy of chemotherapy drugs by reducing systemic toxicity. The hydrophilic nature of the hydroxypropyl group allows for better interaction with water, facilitating the dispersion of drug molecules in biological fluids.

In the realm of tissue engineering, N6-(3-Hydroxypropyl)-L-lysine has shown promise as a building block for constructing biocompatible scaffolds. Its ability to form stable hydrogels and its compatibility with cell cultures make it an ideal candidate for creating three-dimensional matrices that mimic natural extracellular environments. Researchers have utilized this compound to develop scaffolds for skin regeneration, bone tissue engineering, and neural cell culture. The biodegradability of N6-(3-Hydroxypropyl)-L-lysine ensures that the scaffolds can be naturally absorbed by the body after their functional purpose is fulfilled, minimizing long-term complications.

The therapeutic potential of N6-(3-Hydroxypropyl)-L-lysine extends beyond drug delivery and tissue engineering. It has been investigated as a precursor for synthesizing bioactive peptides and proteins with enhanced stability and bioavailability. These modified peptides have shown promise in treating various diseases, including neurodegenerative disorders and inflammatory conditions. The chemical versatility of N6-(3-Hydroxypropyl)-L-lysine allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications.

Recent advancements in computational chemistry have also contributed to the understanding of N6-(3-Hydroxypropyl)-L-lysine's behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological molecules, such as enzymes and receptors. These computational studies have helped refine experimental designs and predict the outcomes of novel applications more accurately. The integration of computational methods with traditional experimental approaches has accelerated the development of innovative biomedical solutions based on this compound.

The industrial production of N6-(3-Hydroxypropyl)-L-lysine is another area where significant progress has been made. Manufacturers have developed scalable synthetic routes that ensure consistent quality and cost-effectiveness. Continuous flow chemistry has emerged as a particularly promising technique for producing this compound in large quantities while maintaining high purity standards. This innovation has made it more feasible to incorporate N6-(3-Hydroxypropyl)-L-lysine into commercial biomedical products and clinical trials.

As research into N6-(3-Hydroxypropyl)-L-lysine continues to evolve, new applications are being discovered at an unprecedented rate. The compound's unique properties make it a versatile tool for addressing complex biomedical challenges. Whether used in drug delivery systems, tissue engineering scaffolds, or bioactive peptide synthesis, this modified amino acid holds immense potential for improving human health and well-being.